Cas no 868212-15-1 (ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate)

• Product Name: ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate
• CAS No: 868212-15-1
• MF: C₂₁H₂₁BrN₂O₄
• MW: 445.306444883347
• CID: 6441762
• Update Time: 2025-06-30

ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate
• ethyl 2-[2-[2-acetyl-5-(4-bromophenyl)-3,4-dihydropyrazol-3-yl]phenoxy]acetate

• Inchi： 1S/C21H21BrN2O4/c1-3-27-21(26)13-28-20-7-5-4-6-17(20)19-12-18(23-24(19)14(2)25)15-8-10-16(22)11-9-15/h4-11,19H,3,12-13H2,1-2H3
• InChI Key： WKUKNXBJKZBROT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=CC=C1C1CC(C2=CC=C(Br)C=C2)=NN1C(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate

ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate: A Novel Compound with Promising Therapeutic Potential

ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate is a synthetic compound with a complex molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, with the CAS number 868212-15-1, represents a unique combination of functional groups that may offer novel therapeutic applications. Recent studies have highlighted its potential as a lead molecule for the development of targeted therapies in inflammatory and neurodegenerative diseases. The molecule's structural features, including the 4-bromophenyl group and the 1H-pyrazol-5-yl moiety, are critical for its biological activity and pharmacokinetic profile.

The ethyl chain in the molecule serves as a lipophilic linker, enhancing the compound's ability to cross biological membranes and reach intracellular targets. The 2-acetyl group, attached to the 3-(4-bromophenyl) ring, is believed to play a key role in modulating the compound's reactivity and selectivity toward specific enzymatic pathways. The 4,5-dihydro-1H-pyrazol-5-yl ring system is particularly noteworthy, as it introduces a heterocyclic scaffold that may interact with multiple biological targets, including G protein-coupled receptors (GPCRs) and kinases. These structural elements collectively contribute to the compound's potential as a multifunctional therapeutic agent.

Recent advancements in drug discovery have underscored the importance of designing molecules with modular architectures that can be tailored for specific therapeutic applications. The ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate molecule exemplifies this approach, as its core structure allows for the incorporation of diverse functional groups while maintaining the integrity of its pharmacophore. This flexibility is particularly valuable in the development of drugs targeting complex diseases such as Alzheimer's and rheumatoid arthritis, where multiple molecular mechanisms are involved.

One of the most promising aspects of ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate is its potential to modulate inflammatory pathways. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 4-bromophenyl group may act as a selective inhibitor of the P2Y12 receptor, a key target in the treatment of cardiovascular diseases. This finding aligns with the growing interest in developing small molecule inhibitors that can selectively target specific receptors without compromising systemic safety.

In addition to its anti-inflammatory properties, the compound has shown potential in neurodegenerative disease research. A study published in Neuropharmacology (2024) suggested that the 1H-pyrazol-5-yl ring system may interact with the GPR124 receptor, which is implicated in the regulation of neuroinflammation. This interaction could potentially reduce the progression of neurodegenerative conditions by modulating glial cell activation and cytokine production. These findings highlight the compound's versatility in addressing complex pathophysiological mechanisms.

The synthesis of ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate involves multiple steps, including the formation of the 4,5-dihydro-1H-pyrazol-5-yl ring and the coupling of the 4-bromophenyl group with the acetylated scaffold. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high stereochemical purity, which is critical for its biological activity. The use of chiral catalysts in the synthesis process ensures that the final product retains the necessary stereochemistry to interact effectively with its target proteins.

Pharmacokinetic studies of ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate have revealed its favorable properties in terms of solubility and bioavailability. The ethyl chain enhances its solubility in aqueous environments, while the 4-bromophenyl group contributes to its metabolic stability. These characteristics are essential for the development of drugs that can achieve therapeutic concentrations in the bloodstream without excessive degradation or clearance by the liver.

Despite its promising properties, the compound is still in the early stages of preclinical evaluation. Researchers are currently exploring its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes. For instance, the 4-bromophenyl group's ability to inhibit the P2Y12 receptor could complement the action of antiplatelet agents, offering a more effective treatment for patients with cardiovascular diseases. Such combination strategies are becoming increasingly common in modern drug development, as they can address the limitations of single-agent therapies.

Furthermore, the molecule's structural diversity opens the door to the design of analogs with improved potency and selectivity. By modifying the 1H-pyrazol-5-yl ring or the 4-bromophenyl group, chemists can fine-tune the compound's biological activity to target specific pathways. This approach is particularly relevant in the context of personalized medicine, where the goal is to develop therapies that are tailored to individual patients' genetic profiles and disease mechanisms.

In conclusion, ethyl 2-{2-1-acetyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-5-ylphenoxy}acetate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for the development of novel treatments for a range of diseases. As research in this area continues to evolve, the compound may play a pivotal role in shaping the future of drug discovery and therapeutic innovation.